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Compound of Interest

Compound Name: Schisantherin C

Cat. No.: B150553 Get Quote

Schisantherin C and Schisandrin B, two prominent lignans isolated from the fruits of

Schisandra chinensis, have garnered significant attention in the scientific community for their

diverse and potent pharmacological activities. Both compounds are recognized for their

anticancer, anti-inflammatory, antioxidant, and neuroprotective properties. This guide provides

a detailed comparative study of their bioactivities, supported by experimental data, to assist

researchers, scientists, and drug development professionals in understanding their therapeutic

potential.

Comparative Bioactivity Data
The following tables summarize the available quantitative data on the bioactivities of

Schisantherin C and Schisandrin B. It is important to note that direct comparisons can be

challenging due to variations in experimental conditions across different studies.
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Cell Line Cancer Type
Schisantherin
C (µM)

Schisandrin B
(µM)

Reference

A549
Human Lung

Adenocarcinoma
> 100

Dose-dependent

inhibition of

proliferation

[1][2][3]

HCT-15
Human Colon

Adenocarcinoma
> 100 - [1]

HCCC-9810

Human

Cholangiocarcino

ma

-

Dose- and time-

dependent

inhibition of

viability

[4][5]

RBE

Human

Cholangiocarcino

ma

-

Dose- and time-

dependent

inhibition of

viability

[4][5]

GBC-SD
Gallbladder

Cancer
-

Dose-dependent

reduction in

viability

[6]

NOZ
Gallbladder

Cancer
-

Dose-dependent

reduction in

viability

[6]

Note: A direct comparison of anticancer potency is limited by the lack of studies testing both

compounds in the same cell lines under identical conditions.
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Assay Bioactivity
Schisantherin
C (µM)

Schisandrin B
(µM)

Reference

Nitric Oxide (NO)

Production

Inhibition

Anti-

inflammatory
- - [7]

DPPH Radical

Scavenging
Antioxidant

Identified as a

key contributor

Identified as a

key contributor
[8][9]

ABTS Radical

Scavenging
Antioxidant

Identified as a

key contributor

Identified as a

key contributor
[8][9]

Note: While both compounds are recognized for their antioxidant properties, specific IC50

values for the pure compounds in DPPH and ABTS assays are not readily available in the

compared literature. One study identified both as key contributors to the antioxidant activity of

Schisandra extracts.[8][9]

Key Bioactivities and Mechanisms of Action
Anticancer Effects
Both Schisantherin C and Schisandrin B exhibit antiproliferative and pro-apoptotic effects

against various cancer cell lines.

Schisandrin B has been more extensively studied for its anticancer properties. It induces

apoptosis through the mitochondrial-dependent pathway, characterized by a decrease in the

mitochondrial membrane potential, upregulation of the pro-apoptotic protein Bax, and

downregulation of the anti-apoptotic protein Bcl-2.[4][5][10] This leads to the activation of

caspase-9 and caspase-3, and subsequent cleavage of PARP.[4][5] Furthermore, Schisandrin

B can induce cell cycle arrest at the G0/G1 phase.[2][3] Some studies also suggest its

involvement in inducing apoptosis via the endoplasmic reticulum stress pathway through the

upregulation of CHOP.[4]

Schisantherin C, in a study on A549 human lung cancer cells, was found to inhibit cell

proliferation primarily through cell cycle arrest without inducing apoptosis.[2] However, other

research indicates its potential to induce apoptosis in different contexts.
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Anti-inflammatory Properties
Schisantherin C and Schisandrin B both demonstrate significant anti-inflammatory activities. A

comparative study on their effects on P. acnes-induced inflammation in THP-1 human

monocytic cells revealed that both compounds could inhibit the release of inflammatory

cytokines.[11] Schisandrin B and C were effective at a concentration of 5 µM, whereas

Schisandrin A required 10 µM for a similar effect.[11] Both compounds also prevented the

nuclear translocation of NF-κB.[11]

Schisandrin B has been shown to exert its anti-inflammatory effects by inhibiting the NF-κB and

MAPK signaling pathways.[7][12]

Schisantherin C also modulates the NF-κB and MAPK signaling pathways to reduce

inflammation.[13]

Antioxidant Capacity
Both lignans are recognized as potent antioxidants.[8][9][14][15] They contribute to the overall

antioxidant activity of Schisandra chinensis extracts by scavenging free radicals.[8][9]

Schisandrin B has been shown to enhance the cerebral mitochondrial antioxidant status and

protect against oxidative stress.[16] Its antioxidant effect is comparable to that of vitamin C at

similar concentrations.[14]

Signaling Pathway Modulation
Schisantherin C and Schisandrin B exert their diverse biological effects by modulating several

key signaling pathways.

NF-κB Signaling Pathway
Both compounds are known to inhibit the NF-κB pathway, a critical regulator of inflammation

and cell survival.
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Comparative Modulation of NF-κB Pathway
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Modulation of the NF-κB signaling pathway.

PI3K/AKT Signaling Pathway
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The PI3K/AKT pathway is crucial for cell survival, proliferation, and growth. Both compounds

have been reported to influence this pathway.
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Comparative Modulation of PI3K/AKT Pathway
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CCK-8 Cell Viability Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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